Methyl 6-[(2,2,2-trifluoroethoxy)methyl]nicotinate

• Molecular Formula: C10H10F3NO3
• Molecular Weight: 249.19 g/mol
• IUPAC Name: methyl 6-(2,2,2-trifluoroethoxymethyl)pyridine-3-carboxylate
• InChI: InChI=1S/C10H10F3NO3/c1-16-9(15)7-2-3-8(14-4-7)5-17-6-10(11,12)13/h2-4H,5-6H2,1H3
• InChI Key: VDWNUJRROYYWHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(C=C1)COCC(F)(F)F

Description

Methyl 6-[(2,2,2-trifluoroethoxy)methyl]nicotinate is a useful research compound. Its molecular formula is C10H10F3NO3 and its molecular weight is 249.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an N,N-dimethylformamide solution (10 mL) of methyl 6-(hydroxymethyl)nicotinate (500 mg, 2.99 mmol) and 2,2,2-trifluoroethyl trifluoromethanesulfonate (518 μL, 3.59 mmol), sodium hydride (179 mg, 4.49 mmol) was added at 0° C. and the resultant mixture was stirred at room temperature for 4 hours. After completion of the reaction, water was added to the reaction solution and extraction from the resultant mixture with ethyl acetate was performed. The organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate=5/1) to obtain the title compound (171 mg, yield 23%).